molecular formula C8H8Br2-2 B8753580 Ethenylbenzene dibromide

Ethenylbenzene dibromide

Cat. No.: B8753580
M. Wt: 263.96 g/mol
InChI Key: YPFVPWQTXAOXBW-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
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Description

Ethenylbenzene dibromide is a useful research compound. Its molecular formula is C8H8Br2-2 and its molecular weight is 263.96 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8Br2-2

Molecular Weight

263.96 g/mol

IUPAC Name

styrene;dibromide

InChI

InChI=1S/C8H8.2BrH/c1-2-8-6-4-3-5-7-8;;/h2-7H,1H2;2*1H/p-2

InChI Key

YPFVPWQTXAOXBW-UHFFFAOYSA-L

Canonical SMILES

C=CC1=CC=CC=C1.[Br-].[Br-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 1.818 g (17.456 mmol) of styrene dissolved in 5 ml of dichloromethane in 250 ml round bottom flask, 5 ml of 12 N hydrochloric acid and 10 ml of water were added. A mixture of (3.035 g, 29.47 mmol) NaBr and 0.879 g (5.819 mmol) of NaBrO3 dissolved in 20 ml water was added under stirring at room temperature over a period of 90 min. The organic layer was evaporated to get 39.3% of styrene dibromide, 60.6% styrene epoxide and 0.01% benzaldehyde.
Quantity
1.818 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
Quantity
3.035 g
Type
reactant
Reaction Step Three
[Compound]
Name
NaBrO3
Quantity
0.879 g
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
reactant
Reaction Step Four
Yield
39.3%
Yield
60.6%
Yield
0.01%

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